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Compound of Interest

Compound Name: Muscone

Cat. No.: B079052

An Objective Comparison of Muscone and Galaxolide in Fragrance Applications

Introduction

In the field of fragrance chemistry, synthetic musks are indispensable for providing depth,
warmth, and longevity to a wide array of scented products. Among the most prominent are
muscone, a macrocyclic musk, and Galaxolide, a polycyclic musk. Muscone, the primary
odorant of natural deer musk, is revered for its soft, warm, and animalic scent profile, making it
a cornerstone in fine perfumery.[1][2][3] Galaxolide, discovered in the 1960s, offers a clean,
sweet, and powerful musk aroma that has made it a workhorse in both fine fragrances and
functional products like detergents and fabric softeners.[4][5][6] This guide provides a detailed,
objective comparison of their performance, supported by experimental data and
methodologies, to aid researchers and professionals in selecting the appropriate musk for their
applications.

Physicochemical Properties

A fundamental comparison begins with the distinct structural and physical properties of
muscone and Galaxolide. Muscone is a 15-membered macrocyclic ketone, while Galaxolide
belongs to the isochroman musk family.[1][5] These structural differences are foundational to
their differing olfactory and performance characteristics.
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Property Muscone Galaxolide
1,3,4,6,7,8-Hexahydro-
(R)-3- 4,6,6,7,8,8-

Chemical Name

Methylcyclopentadecanone

hexamethylcyclopenta[glisochr

omene

CAS Number 541-91-3[7] 1222-05-5[6]
Molecular Formula C16H300 C1sH260
Molecular Weight 238.4 g/mol [3] 258.4 g/mol

Colorless to almost colorless Colorless viscous oily liquid[4]
Appearance o

clear liquid[3][7] [8]

Soft, sweet, musky with a Clean, powerful, sweet musk
Odor Profile warm, powdery, animalic with floral, woody, and

tonality.[1][2][3][9] powdery undertones.[4][5][6]
Odor Family Musk (Macrocyclic)[3] Musk (Polycyclic)[5]

Performance in Fragrance Applications

The performance of a fragrance ingredient is determined by its odor profile, strength, longevity

(substantivity), and how it behaves in a final product formulation.

Olfactory and Performance Characteristics

Both muscone and Galaxolide are valued for their excellent fixative properties, meaning they

reduce the evaporation rate of more volatile components in a fragrance, extending its overall

life on the skin or fabric.[2][3][6] However, their olfactory contributions and tenacity differ

significantly. Muscone is noted for its remarkable diffusion despite its high molecular weight

and provides a natural, skin-like warmth to compositions.[2][3] Galaxolide is exceptionally

powerful and persistent, adding a clean "laundry” type of musk character that remains linear

and strong throughout the evaporation process.[3][4]
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Performance Metric Muscone Galaxolide
High, but soft and diffusive[1]
Odor Strength/Impact 2] Strong and powerful[4][8]
Longevity on Smelling Strip > 400 hours[1][2][9] > 400 hours[4]
o Excellent fixative, provides Excellent fixative, provides
Substantivity
depth and warmth.[2][3] bloom and volume.[4]
Typical Usage in Concentrate 0.06% - 6%[9] Up to 40% or more[4]
Fine fragrances, luxury Fine fragrances, detergents,
Key Applications perfumes, reconstitution of fabric softeners, personal care
natural musk.[1][2][7] products.[4][6]

Experimental Protocols

To quantitatively assess fragrance performance, standardized experimental protocols are
employed. Below are methodologies for key performance indicators.

Odor Detection Threshold (ODT) Measurement

The Odor Detection Threshold is the minimum concentration of a substance that can be
detected by a human panel. A common methodology is dynamic dilution olfactometry, based on
EN 13725:2003.[10]

Methodology:

o Panel Selection: Human assessors are screened for olfactory acuity using a reference
odorant (e.g., n-butanol).[10]

o Sample Preparation: The fragrance material is prepared in a suitable solvent (e.g., ethanol)
or as a vapor in an inert gas.

 Dilution Series: An olfactometer presents a series of dilutions of the odorous air with odor-
free air to the panelists.[11][12]
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» Presentation Method: A forced-choice method is typically used, where the panelist is
presented with three ports—two containing blank (odor-free air) and one containing the
diluted odorant—and must identify the odorous port.[12]

o Ascending Concentration: The test proceeds with an ascending concentration series, starting
below the expected threshold.[12][13]

o Threshold Calculation: The individual threshold is the concentration at which a panelist gives
a correct response. The group threshold is calculated as the geometric mean of the
individual thresholds, representing the concentration at which 50% of the panel can detect
the odor.[10][11]

Substantivity (Longevity) Evaluation

Substantivity refers to the persistence of a fragrance on a substrate. The standard method
involves evaluation on paper smelling strips over time.

Methodology:

e Preparation: A 10% solution of the fragrance material in a neutral solvent like ethanol is
prepared.

o Application: A standardized amount of the solution is applied to the end of a paper smelling
strip.

» Evaluation: Trained evaluators assess the odor intensity of the strip at regular intervals (e.g.,
1, 4, 8, 24, 48 hours, and then daily) in a controlled, odor-free environment.

« Endpoint: The time at which the characteristic odor is no longer discernible is recorded as
the longevity or "odor life on a smelling strip".[9]

Fragrance Stability Testing

Stability testing is crucial to ensure a fragrance maintains its intended character, color, and
clarity throughout its shelf life and under various environmental conditions.[14][15][16]

Methodology:
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o Sample Preparation: The fragrance is incorporated into the final product base (e.g., lotion,
detergent, alcoholic perfume). A sample of the unperfumed base is used as a control.[17]

o Storage Conditions: Samples are stored under various conditions to assess different stress
factors:

o Accelerated Stability (Oven Test): Samples are kept at elevated temperatures (e.g., 40-
45°C) for a period of weeks to months to simulate long-term aging.[15][16]

o Light Exposure: Samples are exposed to controlled UV and visible light to test for
photodegradation, which can cause color changes and odor shifts.[15][16][17]

o Freeze-Thaw Cycling: Products are subjected to repeated cycles of freezing and thawing
to assess physical stability, such as preventing phase separation or crystallization.[15][16]

o Real-Time Stability: Samples are stored under normal conditions (e.g., 25°C) for the entire
proposed shelf life of the product.[15][16]

o Evaluation: At specified time points, samples are evaluated for any changes in color, clarity,
viscosity, pH, and, most importantly, odor profile through sensory analysis by trained
panelists.[16] Chemical analysis (e.g., GC-MS) can also be used to detect degradation of
fragrance components.[16]

Experimental Workflow for Fragrance Evaluation

Mechanism of Olfaction: Signaling Pathways

The perception of musk odors is initiated by the binding of these molecules to specific Olfactory
Receptors (ORs) located on olfactory sensory neurons in the nasal cavity. This interaction
triggers a G-protein-coupled signaling cascade.

e Muscone: Research has identified specific receptors for muscone. In humans, the primary
receptor is OR5AN1, while in mice it is MOR215-1.[1][18][19][20] The binding of muscone to
OR5ANL is stabilized by hydrogen bonding and hydrophobic interactions with specific amino
acid residues within the receptor.[1][21][22] Genetic deletion of the corresponding receptor in
mice leads to a drastic reduction in sensitivity to muscone, highlighting its critical role in
perception.[20]
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o Galaxolide: The perception of Galaxolide is more complex and appears to be mediated by
different receptors. Studies suggest that OR5AN1, the primary muscone receptor, does not
respond to polycyclic musks like Galaxolide.[18] Genetic variation in another receptor,
OR4D6, has been associated with differences in the perception of Galaxolide, including
specific anosmia (the inability to smell it).[18][23][24]

The general signaling pathway following receptor activation is conserved. The binding of an
odorant to its OR activates the G-protein Goolf, which in turn stimulates adenylyl cyclase to
produce cyclic AMP (cAMP). This second messenger opens cyclic nucleotide-gated ion
channels, leading to an influx of cations, depolarization of the neuron, and the firing of an
action potential that travels to the olfactory bulb in the brain.[18]
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Regulatory and Safety Profile

The safety profiles of muscone and Galaxolide, particularly concerning environmental impact,
are markedly different.

* Muscone: Synthetic muscone is generally regarded as having a favorable safety profile. It
is not classified as hazardous under the OSHA Hazard Communication Standard and
adheres to the standards of the International Fragrance Association (IFRA) without specific
restrictions beyond good manufacturing practices.[3][25] It is considered a safer and more
sustainable alternative to nitro-musks, which have been largely phased out due to safety and
environmental concerns.[3]

o Galaxolide: The environmental fate of Galaxolide is a subject of ongoing scientific and
regulatory debate. It is classified as very toxic to aquatic life with long-lasting effects (H410).
[5] Due to its widespread use and moderate persistence, Galaxolide is frequently detected in
waterways, sediment, and aquatic organisms.[5][26][27][28] While the EU has concluded
that it does not meet the criteria to be classified as Persistent, Bioaccumulative, and Toxic
(PBT), the US EPA's assessment found it to be moderately persistent and bioaccumulative
and highly toxic to aquatic life.[5] Galaxolide has also been detected in human blood, fat
tissue, and breast milk.[26][29] Some studies suggest it may have endocrine-disrupting
potential, though this is an area of active research.[28][29]
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Aspect Muscone Galaxolide

Generally considered safe for

Favorable safety profile, may use in cosmetics by EU bodies
Human Health Safety cause skin/eye irritation in pure  (SCCNFP).[5] Suspected by
form.[3][25] some groups of being an

endocrine disruptor.[29]

Classified as H410 (Very toxic

) i Not considered a significant to aquatic life with long lasting
Environmental Profile ) i )

environmental hazard. effects).[5] Detected widely in

the environment.[26][28]

Conflicting assessments: EU

] determined it does not meet
Not considered a PBT

Persistence & Bioaccumulation PBT criteria, while the US
substance. ] )
EPA's PBT Profiler suggests it
does.[5][26]
Adheres to IFRA standards.[3]
Regulatory Status (IFRA) (30] Adheres to IFRA standards.[5]
Conclusion

Muscone and Galaxolide represent two distinct classes of synthetic musks, each with a unique
profile that dictates its ideal application.

Muscone is a high-impact, macrocyclic musk that excels in fine perfumery. Its complex, warm,
and slightly animalic character provides elegance, diffusion, and a luxurious feel that is difficult
to replicate.[2][3] Its favorable safety and environmental profile make it a preferred choice for
high-end applications where performance and a "clean" regulatory label are paramount.

Galaxolide is a powerful, versatile, and cost-effective polycyclic musk. Its clean, sweet, and
exceptionally tenacious profile has made it ubiquitous in the fragrance industry, from luxury
perfumes to everyday household products.[4][6] While its performance is undeniable,
researchers and developers must consider the ongoing environmental concerns and regulatory
scrutiny surrounding its persistence and aquatic toxicity when formulating new products.
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The choice between muscone and Galaxolide ultimately depends on the desired olfactory

effect, product category, cost considerations, and the brand's stance on environmental

sustainability.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 12 /12 Tech Support


https://www.benchchem.com/product/b079052?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079052?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

